Cas no 23489-03-4 (Piperidinium,1-decyl-1-ethyl-, bromide (1:1))

Piperidinium,1-decyl-1-ethyl-, bromide (1:1) structure
23489-03-4 structure
Product Name:Piperidinium,1-decyl-1-ethyl-, bromide (1:1)
CAS No:23489-03-4
MF:C17H36BrN
MW:334.378444671631
CID:283636
PubChem ID:211631
Update Time:2025-04-19

Piperidinium,1-decyl-1-ethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,1-decyl-1-ethyl-, bromide (1:1)
    • 1-decyl-1-ethylpiperidin-1-ium
    • 1-Aethyl-1-n-butylpiperidiniumbromid
    • 1-Aethyl-1-n-decylpiperidiniumbromid
    • NSC268362
    • DTXSID60946172
    • NSC-268368
    • NSC 268368
    • Piperidinium, 1-decyl-1-ethyl-, bromide
    • 1-Decyl-1-ethylpiperidinium bromide
    • 1-decyl-1-ethylpiperidin-1-ium bromide
    • NSC268368
    • 23489-03-4
    • Inchi: 1S/C17H36N.BrH/c1-3-5-6-7-8-9-10-12-15-18(4-2)16-13-11-14-17-18;/h3-17H2,1-2H3;1H/q+1;/p-1
    • InChI Key: MXGPTQTWCKSVPH-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(CC)(CCCCCCCCCC)CCCCC1

Computed Properties

  • Exact Mass: 296.9214
  • Monoisotopic Mass: 333.20311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 2.11050
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